Cas no 100911-04-4 (methyl2-(1H-pyrrol-2-yl)ethylamine)

Methyl 2-(1H-pyrrol-2-yl)ethylamine is a heterocyclic amine derivative featuring a pyrrole ring linked to an ethylamine moiety via a methyl-substituted carbon. This compound is of interest in organic synthesis and medicinal chemistry due to its structural versatility, serving as a key intermediate in the preparation of pharmacologically active molecules. The pyrrole ring contributes to its potential as a ligand in coordination chemistry, while the ethylamine group enhances reactivity in nucleophilic substitution and condensation reactions. Its stability under standard conditions and compatibility with further functionalization make it a valuable building block for researchers developing novel bioactive compounds or advanced materials.

methyl2-(1H-pyrrol-2-yl)ethylamine structure

100911-04-4 structure

Product Name:methyl2-(1H-pyrrol-2-yl)ethylamine

CAS No:100911-04-4

MF:C₇H₁₂N₂

MW:124.183581352234

CID:6239255

PubChem ID:11970729

Update Time:2025-05-22

methyl2-(1H-pyrrol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

- methyl2-(1H-pyrrol-2-yl)ethylamine
- N-Methyl-2-(1H-pyrrol-2-yl)ethan-1-amine
- AKOS006353462
- SCHEMBL1928659
- 100911-04-4
- methyl[2-(1H-pyrrol-2-yl)ethyl]amine
- EN300-1848741
- Inchi： 1S/C7H12N2/c1-8-6-4-7-3-2-5-9-7/h2-3,5,8-9H,4,6H2,1H3
- InChI Key： BLNYFIUYVKPUGM-UHFFFAOYSA-N
- SMILES： N1C=CC=C1CCNC

Computed Properties

Exact Mass: 124.100048391g/mol
Monoisotopic Mass: 124.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 73.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 27.8Å²

methyl2-(1H-pyrrol-2-yl)ethylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1848741-0.05g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	0.05g	$1008.0	2023-09-19
Enamine	EN300-1848741-0.1g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	0.1g	$1056.0	2023-09-19
Enamine	EN300-1848741-0.25g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	0.25g	$1104.0	2023-09-19
Enamine	EN300-1848741-0.5g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	0.5g	$1152.0	2023-09-19
Enamine	EN300-1848741-1.0g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	1g	$1414.0	2023-06-03
Enamine	EN300-1848741-2.5g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	2.5g	$2351.0	2023-09-19
Enamine	EN300-1848741-5.0g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	5g	$4102.0	2023-06-03
Enamine	EN300-1848741-10.0g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	10g	$6082.0	2023-06-03
Enamine	EN300-1848741-1g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	1g	$1200.0	2023-09-19
Enamine	EN300-1848741-5g	methyl[2-(1H-pyrrol-2-yl)ethyl]amine	100911-04-4	5g	$3479.0	2023-09-19

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Additional information on methyl2-(1H-pyrrol-2-yl)ethylamine

Comprehensive Overview of Methyl 2-(1H-Pyrrol-2-yl)ethylamine (CAS No. 100911-04-4): Properties, Applications, and Research Insights

Methyl 2-(1H-pyrrol-2-yl)ethylamine (CAS No. 100911-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the class of pyrrole derivatives, which are widely recognized for their role in heterocyclic chemistry and drug design. Its molecular structure combines a pyrrole ring with an ethylamine side chain, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrole-based compounds like methyl 2-(1H-pyrrol-2-yl)ethylamine has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its ability to interact with neurotransmitter systems. This aligns with current trends in neuroscience, where neuroprotective agents and cognitive enhancers are hot topics in both academic and industrial settings.

The synthesis of CAS No. 100911-04-4 typically involves multi-step organic reactions, including reductive amination or N-alkylation protocols. Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and purity, addressing common challenges like byproduct formation. These methodologies are frequently searched in academic databases, reflecting the compound's relevance in modern synthetic chemistry.

From a commercial perspective, methyl 2-(1H-pyrrol-2-yl)ethylamine is supplied by specialty chemical manufacturers under strict quality control standards. Its storage requires protection from light and moisture, as the pyrrole moiety is sensitive to oxidative degradation. Analytical characterization often employs HPLC-MS and NMR spectroscopy, techniques that dominate scholarly discussions about compound verification.

Environmental and safety assessments of 100911-04-4 highlight its biodegradability under controlled conditions, a feature increasingly valued in green chemistry initiatives. This aligns with global searches for sustainable chemical alternatives, a trend amplified by regulatory shifts toward eco-friendly production. Notably, the compound's low ecotoxicity profile makes it a candidate for green pharmaceutical synthesis.

Future research directions for methyl 2-(1H-pyrrol-2-yl)ethylamine may explore its utility in catalysis or material science, expanding beyond traditional pharmaceutical applications. Such interdisciplinary potential resonates with queries about multi-functional chemicals in AI-driven literature reviews, underscoring the compound's adaptability to emerging scientific paradigms.